Cas no 875542-02-2 (2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-)

2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)- structure
875542-02-2 structure
Product name:2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-
CAS No:875542-02-2
MF:C11H11NO3
MW:205.209943056107
CID:655202
PubChem ID:46941692

2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Oxazolidinedione, 5-methyl-5-(3-methylphenyl)-, (5R)-
    • (5R)-5-methyl-5-(3-methylphenyl)-1,3-oxazolidine-2,4-dione
    • (R)-5-Methyl-5-(3-methylphenyl)oxazolidinedione
    • SCHEMBL4942184
    • FWJJTZVGPWOXEO-LLVKDONJSA-N
    • DTXSID00677473
    • 875542-02-2
    • Inchi: InChI=1S/C11H11NO3/c1-7-4-3-5-8(6-7)11(2)9(13)12-10(14)15-11/h3-6H,1-2H3,(H,12,13,14)/t11-/m1/s1
    • InChI Key: FWJJTZVGPWOXEO-LLVKDONJSA-N
    • SMILES: CC1=CC(=CC=C1)C2(C(=O)NC(=O)O2)C

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.4Ų

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